Cas no 886894-19-5 (N-(4-fluorophenyl)methyl-2-hydroxy-9-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide)

• Product Name: N-(4-fluorophenyl)methyl-2-hydroxy-9-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide
• CAS No: 886894-19-5
• MF: C₁₇H₁₄FN₃O₃
• MW: 327.309767246246
• CID: 5480835
• PubChem ID: 135458499
• Update Time: 2025-05-20

N-(4-fluorophenyl)methyl-2-hydroxy-9-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorobenzyl)-2-hydroxy-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide
• CHEMBL1435735
• NCGC00112478-01
• HMS1835P19
• AKOS001863161
• 886894-19-5
• N-(4-fluorobenzyl)-4-hydroxy-9-methyl-2-oxo-2H-pyrido[1,2-a]pyrimidine-3-carboxamide
• N-[(4-FLUOROPHENYL)METHYL]-2-HYDROXY-9-METHYL-4-OXOPYRIDO[1,2-A]PYRIMIDINE-3-CARBOXAMIDE
• C720-0534
• STL451415
• F2622-0030
• N-[(4-fluorophenyl)methyl]-2-hydroxy-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide
• N-(4-fluorophenyl)methyl-2-hydroxy-9-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide

• Inchi： 1S/C17H14FN3O3/c1-10-3-2-8-21-14(10)20-16(23)13(17(21)24)15(22)19-9-11-4-6-12(18)7-5-11/h2-8,23H,9H2,1H3,(H,19,22)
• InChI Key： WTGAOPCHVVYVBB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC(C1=C(N=C2C(C)=CC=CN2C1=O)O)=O

Computed Properties

• Exact Mass: 327.10191948g/mol
• Monoisotopic Mass: 327.10191948g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 82Ų

Additional information on N-(4-fluorophenyl)methyl-2-hydroxy-9-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide

N-(4-fluorophenyl)methyl-2-hydroxy-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide: A Comprehensive Overview

The compound with CAS No. 886894-19-5, named N-(4-fluorophenyl)methyl-2-hydroxy-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyrido[1,2-a]pyrimidines, which are known for their unique structural features and diverse biological activities. The long-tail keywords such as "pyrido[1,2-a]pyrimidine derivatives," "fluorinated aromatic compounds," and "carboxamide functionalities" highlight its structural complexity and functional diversity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques not only enhance the efficiency of synthesis but also allow for better control over the stereochemistry and regioselectivity of the product. The fluorine atom at the para position of the phenyl ring introduces unique electronic properties, making this compound a promising candidate for exploring fluorine's role in molecular recognition and bioactivity.

Structurally, this compound features a pyrido[1,2-a]pyrimidine core, which is a fused bicyclic system combining a pyridine ring with a pyrimidine ring. The presence of a hydroxyl group at position 2 and a methyl group at position 9 further modulates the electronic environment of the molecule. The carboxamide group at position 3 adds another layer of functional diversity, enabling potential interactions with biological targets such as enzymes or receptors.

Emerging research has focused on the biological evaluation of this compound, particularly in the context of its potential as a drug candidate. Studies have shown that pyrido[1,2-a]pyrimidine derivatives exhibit promising activity against various disease targets, including cancer and neurodegenerative disorders. The fluorinated aromatic moiety has been implicated in enhancing pharmacokinetic properties such as solubility and bioavailability, which are critical for drug development.

In terms of applications, this compound serves as a valuable building block for constructing more complex molecular architectures. Its versatility allows for further functionalization at various positions on the pyrido[1,2-a]pyrimidine core, enabling the exploration of structure-activity relationships (SAR) in drug discovery programs. Recent studies have also highlighted its potential in materials science, where its electronic properties could be harnessed for applications in organic electronics or optoelectronics.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of intermediate pyrido[1,2-a]pyrimidine derivatives. Key steps include nucleophilic substitution reactions to introduce the fluorophenylmethyl group, followed by oxidation to form the oxo group at position 4. The final step involves amide bond formation to install the carboxamide functionality. Each step requires meticulous optimization to ensure high yields and purity.

From an analytical standpoint, modern spectroscopic techniques such as NMR (nuclear magnetic resonance) and mass spectrometry have been instrumental in confirming the structure and purity of this compound. These methods provide detailed insights into the molecular geometry and bonding patterns, which are essential for understanding its reactivity and biological behavior.

In conclusion, N-(4-fluorophenyl)methyl-2-hydroxy-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide represents a frontier molecule in contemporary chemical research. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for exploring new frontiers in medicinal chemistry and materials science. As research continues to unfold, this compound is expected to contribute significantly to both academic and industrial applications.